Cas no 2137601-58-0 (Benzenemethanesulfonamide, N,α-dimethyl-3-nitro-)

• Product Name: Benzenemethanesulfonamide, N,α-dimethyl-3-nitro-
• CAS No: 2137601-58-0
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 5287048
• PubChem ID: 165442743
• Update Time: 2023-08-23

Benzenemethanesulfonamide, N,α-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N,α-dimethyl-3-nitro-
• 2137601-58-0
• N-methyl-1-(3-nitrophenyl)ethane-1-sulfonamide
• EN300-680303

• Inchi： 1S/C9H12N2O4S/c1-7(16(14,15)10-2)8-4-3-5-9(6-8)11(12)13/h3-7,10H,1-2H3
• InChI Key： XQBLWWIVZRGEHD-UHFFFAOYSA-N
• SMILES： C1(C(C)S(NC)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 384.3±52.0 °C(Predicted)
• pka: 10.96±0.40(Predicted)